Cas no 16045-94-6 (N,N-Dibenzyl-3-chloro-1-propanamine)

• Product Name: N,N-Dibenzyl-3-chloro-1-propanamine
• CAS No: 16045-94-6
• MF: C₁₇H₂₀ClN
• MW: 273.800403594971
• CID: 1070286
• PubChem ID: 18482
• Update Time: 2025-04-24

N,N-Dibenzyl-3-chloro-1-propanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dibenzyl-3-chloro-1-propanamine
• 1-Chlor-3-dibenzylamino-propan
• 3-(dibenzylamino)-n-propyl chloride
• 3-(N,N-Dibenzylamino)-1-chlorpropan
• 3-dibenzylamino-propyl chloride
• 3-N,N-dibenzylaminopropyl chloride
• AC1L2C5F
• AC1Q3UNX
• ARONIS24245
• bisbenzyl(3-chloropropyl)amine
• CTK0A9938
• dibenzyl(3-chloropropyl)amine
• N-(3-chloropropyl)dibenzylamine
• SureCN6947716
• 16045-94-6
• Benzenemethanamine, N-(3-chloropropyl)-N-(phenylmethyl)-
• N,N-dibenzyl-3-chloropropan-1-amine
• DTXSID30274611
• (N,N-dibenzylamino]-1-propylchloride
• SB81767
• LHJJKBNOKYQDFO-UHFFFAOYSA-N
• SCHEMBL6947716
• AKOS005267203

• MDL： MFCD00898158
• Inchi： 1S/C17H20ClN/c18-12-7-13-19(14-16-8-3-1-4-9-16)15-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2
• InChI Key： LHJJKBNOKYQDFO-UHFFFAOYSA-N
• SMILES： ClCCCN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.1284273g/mol
• Monoisotopic Mass: 273.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 363.6±30.0 °C at 760 mmHg
• Flash Point: 173.7±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-Dibenzyl-3-chloro-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dibenzyl-3-chloro-1-propanamine

N,N-Dibenzyl-3-chloro-1-propanamine (CAS 16045-94-6): A Versatile Chemical Intermediate for Pharmaceutical and Specialty Applications

N,N-Dibenzyl-3-chloro-1-propanamine (CAS 16045-94-6) is an important organic compound with significant applications in pharmaceutical synthesis and specialty chemical production. This tertiary amine derivative features a unique molecular structure combining benzyl groups with a chloropropyl chain, making it valuable for various chemical transformations. Researchers and industry professionals frequently search for "N,N-Dibenzyl-3-chloro-1-propanamine uses" and "CAS 16045-94-6 properties," reflecting growing interest in this compound's potential.

The compound's molecular formula C17H20ClN and molecular weight of 273.80 g/mol indicate its moderate size and polarity, which contribute to its solubility profile and reactivity characteristics. Recent studies highlight its role as a key intermediate in the synthesis of biologically active molecules, particularly in central nervous system targeting compounds. The presence of both benzyl groups and a chloroalkyl chain provides multiple sites for further functionalization, answering common search queries about "how to modify N,N-Dibenzyl-3-chloro-1-propanamine."

From a synthetic chemistry perspective, N,N-Dibenzyl-3-chloro-1-propanamine offers several advantages. Its chloropropyl moiety serves as an excellent leaving group for nucleophilic substitution reactions, while the dibenzylamine structure provides stability and facilitates purification processes. These properties make it particularly valuable for researchers investigating "amine protection strategies" and "multi-step organic synthesis." The compound's stability under various conditions also makes it suitable for long-term storage, addressing practical concerns in laboratory settings.

In pharmaceutical research, this compound has gained attention for its potential as a building block in drug discovery programs. Its structural features appear in several pharmacologically active scaffolds, particularly those targeting neurotransmitter systems. Recent patent literature reveals its use in developing compounds with potential applications in neurological disorders, answering frequent queries about "N,N-Dibenzyl-3-chloro-1-propanamine in drug development." The compound's lipophilic character also contributes to favorable blood-brain barrier penetration properties in derived molecules.

The synthetic versatility of CAS 16045-94-6 extends to material science applications as well. Its ability to serve as a precursor for functionalized polymers and surface modifiers has been explored in recent studies. Researchers investigating "amine-containing monomers" and "chloroalkyl polymer precursors" often encounter this compound in their literature reviews. The benzyl groups provide steric bulk that can influence material properties, while the reactive chlorine atom enables further polymerization or cross-linking reactions.

From a safety and handling perspective, proper procedures should always be followed when working with N,N-Dibenzyl-3-chloro-1-propanamine. While not classified as hazardous under standard regulations, appropriate laboratory precautions should be maintained, including the use of personal protective equipment and proper ventilation systems. These considerations address common search terms like "CAS 16045-94-6 safety data" and "handling N,N-Dibenzyl-3-chloro-1-propanamine."

The market availability of N,N-Dibenzyl-3-chloro-1-propanamine has increased in recent years, reflecting growing demand from research institutions and pharmaceutical developers. Suppliers typically offer the compound in various packaging sizes and purity grades, with analytical certificates available for quality assurance. This availability supports its use in both small-scale research and larger pilot studies, answering practical questions about "where to buy CAS 16045-94-6."

Future research directions for N,N-Dibenzyl-3-chloro-1-propanamine may explore its potential in catalysis and asymmetric synthesis, as its structure could be modified to create novel chiral auxiliaries or ligand systems. The compound's structural flexibility makes it an attractive candidate for developing new synthetic methodologies, particularly in the context of green chemistry approaches that minimize waste and improve efficiency.

In conclusion, N,N-Dibenzyl-3-chloro-1-propanamine (CAS 16045-94-6) represents a valuable chemical building block with diverse applications across pharmaceutical research, material science, and specialty chemical synthesis. Its unique combination of structural features and reactivity patterns continues to attract interest from researchers addressing questions about "versatile amine intermediates" and "chloropropylamine derivatives." As synthetic chemistry advances, this compound will likely maintain its importance in developing new molecules with tailored properties and functions.